Cas no 54865-20-2 (L-Leucine, L-alanyl-L-alanyl-)
L-Leucine, L-alanyl-L-alanyl- structure
Product Name:L-Leucine, L-alanyl-L-alanyl-
CAS No:54865-20-2
MF:C12H23N3O4
MW:273.328723192215
CID:1590877
PubChem ID:44298630
Update Time:2025-04-21
L-Leucine, L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine, L-alanyl-L-alanyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]-4-methylpentanoic acid
- L-Leucine,L-alanyl-L-alanyl
- Ala-Ala-Leu
- DTXSID80658220
- 54865-20-2
- CHEBI:157925
- Alanyl-alanyl-leucine
- l alanyl l alanyl l leucine
- SCHEMBL15443060
- CHEMBL55904
- L-Alanyl-L-alanyl-L-leucine
-
- Inchi: 1S/C12H23N3O4/c1-6(2)5-9(12(18)19)15-11(17)8(4)14-10(16)7(3)13/h6-9H,5,13H2,1-4H3,(H,14,16)(H,15,17)(H,18,19)/t7-,8-,9-/m0/s1
- InChI Key: LJTZPXOCBZRFBH-CIUDSAMLSA-N
- SMILES: OC([C@H](CC(C)C)NC([C@H](C)NC([C@H](C)N)=O)=O)=O
Computed Properties
- Exact Mass: 273.16900
- Monoisotopic Mass: 273.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _3.4
- Topological Polar Surface Area: 122A^2
Experimental Properties
- PSA: 128.50000
- LogP: 1.83470
L-Leucine, L-alanyl-L-alanyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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